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Compound Name: DSPE-PEG-SH, MW 2000

Cat. No.: B10857785

Get Quote

1. Introduction

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[thiol(polyethylene glycol)-2000] (DSPE-

PEG-SH MW 2000) is a heterobifunctional, amphiphilic polymer widely used in the

development of advanced drug delivery systems.[1] It consists of a hydrophobic DSPE lipid

anchor, which readily intercalates into the lipid bilayer of nanoparticles like liposomes and lipid

nanoparticles (LNPs), and a hydrophilic polyethylene glycol (PEG) spacer of approximately

2000 Da.[2][3] The PEG chain provides a "stealth" characteristic, creating a hydrophilic shield

that reduces recognition by the mononuclear phagocyte system, thereby prolonging circulation

time in the body.[4][5]

The terminal sulfhydryl (-SH, or thiol) group is a key functional feature, providing a reactive

handle for the covalent conjugation of various molecules. This allows for the attachment of

targeting ligands (antibodies, peptides, aptamers), imaging agents, or other functional moieties

to the nanoparticle surface, enabling active targeting and theranostic applications.[1][6]

2. Key Applications

Prolonged Circulation (Stealth Effect): The PEG2000 chain forms a hydrated layer on the

nanoparticle surface, sterically hindering the adsorption of opsonin proteins and reducing
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uptake by the immune system.[4][7] This leads to significantly longer blood circulation times,

which is crucial for passive targeting of tissues with fenestrated vasculature, such as tumors

(the Enhanced Permeability and Retention, or EPR, effect).[8]

Active Targeting: The terminal thiol group is highly reactive towards maleimide groups,

enabling a stable thioether bond via "click chemistry".[9][10] This is a common and efficient

strategy for conjugating targeting ligands that can direct nanoparticles to specific cells or

tissues overexpressing certain receptors, thereby enhancing therapeutic efficacy and

reducing off-target effects.[3][11]

Attachment to Gold Surfaces: The thiol group has a high affinity for gold, allowing for the

direct and stable anchoring of DSPE-PEG-SH modified lipid bilayers or micelles onto gold

nanoparticles or surfaces for biosensor and diagnostic applications.[1][12]

Quantitative Data Presentation
The incorporation of DSPE-PEG-SH into a nanoparticle formulation critically influences its

physicochemical properties, which in turn dictate its biological fate.

Table 1: Effect of DSPE-PEG2000 Concentration on
Nanoparticle Properties
This table summarizes example data for nanoparticles formulated with varying weight ratios of

DSPE-PEG2000 and the amphipathic copolymer Soluplus, demonstrating the impact on

particle size and surface charge.

DSPE-
PEG2000:Solu
plus Ratio
(w/w)

Average
Particle Size
(nm)

Zeta Potential
(mV)

Polydispersity
Index (PDI)

Reference

10:1 36.5 -28.5 0.900 [4][13]

5:1 80.8 -29.2 0.644 [13]

4:1 128.1 -28.1 0.295 [13]

1:1 116.6 -13.7 0.112 [4][13]
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Data shows that as the relative concentration of DSPE-PEG2000 decreases, particle size

tends to increase, while the PDI improves, indicating a more monodisperse population at a 1:1

ratio in this specific formulation.

Table 2: Comparative Analysis of DSPE-PEG2000 vs.
DSPE-PEG5000
The length of the PEG chain is a critical design parameter. This table compares key properties

of nanoparticles formulated with DSPE-PEG2000 versus a longer-chain alternative, DSPE-

PEG5000.
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Property
DSPE-
PEG2000
Formulation

DSPE-
PEG5000
Formulation

Key Insight Reference

Hydrodynamic

Diameter
~125 nm

Larger than

DSPE-PEG2000

Longer PEG

chains create a

thicker

hydrophilic

corona,

increasing

overall size.

[8]

Zeta Potential ~ -35 mV

More neutral

than DSPE-

PEG2000

The longer PEG

chain more

effectively masks

the surface

charge.

[8]

Circulation Time Good Potentially longer

The thicker PEG

layer can offer

enhanced steric

protection,

further delaying

clearance.

[8]

Cellular Uptake Efficient
Potentially

impeded

A very long PEG

chain may

sterically hinder

the interaction of

the nanoparticle

with the cell

surface.

[8]

The choice between PEG lengths involves a trade-off: DSPE-PEG5000 may offer superior

circulation but could reduce cellular uptake compared to DSPE-PEG2000.[8] DSPE-PEG2000

often provides a robust balance for many drug delivery applications.
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Protocol 1: Formulation of Thiol-Functionalized
Liposomes via Thin-Film Hydration
This protocol describes a common method for preparing liposomes incorporating DSPE-PEG-

SH.

Materials:

Primary phospholipid (e.g., DSPC or DPPC)

Cholesterol

DSPE-PEG-SH MW 2000

Chloroform or a chloroform/methanol mixture

Hydration buffer (e.g., PBS, HBS, pH 7.4)

Rotary evaporator

Water bath sonicator or extruder with polycarbonate membranes (e.g., 100 nm)

Methodology:

Lipid Dissolution: Dissolve the primary phospholipid, cholesterol, and DSPE-PEG-SH in

chloroform in a round-bottom flask at a desired molar ratio (e.g., 55:40:5).

Film Formation: Attach the flask to a rotary evaporator. Rotate the flask in a water bath (set

above the lipid transition temperature, e.g., 40-60°C) under reduced pressure to evaporate

the organic solvent. A thin, uniform lipid film will form on the flask wall.

Vacuum Drying: Dry the film under high vacuum for at least 2 hours to remove any residual

solvent.

Hydration: Add the pre-warmed hydration buffer to the flask. Agitate the flask by vortexing or

gentle shaking at a temperature above the lipid transition temperature for 30-60 minutes.[14]

This results in the formation of multilamellar vesicles (MLVs).
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Size Reduction: To produce small unilamellar vesicles (SUVs) with a uniform size

distribution, subject the MLV suspension to either:

Sonication: Place the vial in a bath sonicator for 5-15 minutes until the suspension

becomes clear.

Extrusion (Recommended): Pass the hydrated lipid suspension 11-21 times through a

polycarbonate membrane of a defined pore size (e.g., 100 nm) using a mini-extruder

device.[14] Ensure the extruder is maintained above the lipid transition temperature.

Storage: Store the resulting liposome suspension at 4°C. For long-term storage, consider

appropriate sterile filtering and storage conditions.

Step 1: Preparation

Step 2: Formulation

Step 3: Final Product
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(Rotary Evaporation)

Dry Film
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(Extrusion)

Thiolated
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Caption: Workflow for preparing thiol-functionalized nanoparticles.
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Protocol 2: Conjugation of a Maleimide-Activated Ligand
to Thiolated Nanoparticles
This protocol details the covalent attachment of a maleimide-functionalized molecule (e.g.,

peptide or antibody Fab' fragment) to the surface of DSPE-PEG-SH modified nanoparticles.

Materials:

Thiol-functionalized nanoparticle suspension (from Protocol 1)

Maleimide-activated ligand (e.g., Maleimide-PEG-Peptide)

Reaction Buffer: Degassed PBS or HEPES buffer, pH 6.5-7.5. The slightly acidic pH

minimizes disulfide bond formation between thiol groups.

(Optional) Reducing agent like TCEP (Tris(2-carboxyethyl)phosphine) to ensure the thiol is in

its reduced, reactive state.

Purification system: Size exclusion chromatography (SEC) or dialysis cassette (e.g., 10 kDa

MWCO).

Methodology:

Thiol Reduction (Optional but Recommended): If there is a possibility of disulfide bond

formation on the nanoparticle surface, add a small molar excess of TCEP to the nanoparticle

suspension and incubate for 15-30 minutes at room temperature.

Buffer Exchange: If TCEP was used, remove it by buffer exchange using an appropriate SEC

column or dialysis, equilibrating the nanoparticles into the degassed reaction buffer.

Conjugation Reaction: Add the maleimide-activated ligand to the nanoparticle suspension. A

typical starting point is a 2 to 5-fold molar excess of the ligand relative to the surface-

available thiol groups.

Incubation: Allow the reaction to proceed for 2-4 hours at room temperature or overnight at

4°C with gentle mixing, protected from light.
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Quenching (Optional): To quench any unreacted maleimide groups, add a small molecule

thiol like L-cysteine or β-mercaptoethanol and incubate for an additional 30 minutes.

Purification: Remove the unreacted ligand and quenching agent from the conjugated

nanoparticles using SEC or extensive dialysis against the desired final storage buffer (e.g.,

PBS, pH 7.4).

Characterization: Confirm successful conjugation using techniques such as SDS-PAGE (to

observe a shift in molecular weight), HPLC, or by measuring the change in nanoparticle zeta

potential.

Reactants

Process

Final Product

Thiolated Nanoparticle
(-SH)

Mix in Reaction Buffer
(pH 6.5-7.5)

Maleimide-activated Ligand

Incubate
(2-4h @ RT or O/N @ 4°C)

Purify
(SEC or Dialysis)

Ligand-Conjugated
Nanoparticle

Click to download full resolution via product page

Caption: Workflow for thiol-maleimide conjugation on nanoparticles.
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Protocol 3: Basic Characterization by Dynamic Light
Scattering (DLS)
DLS is a fundamental technique to measure the hydrodynamic diameter, polydispersity index

(PDI), and zeta potential of the modified nanoparticles.

Materials:

Nanoparticle suspension (pre- and post-modification)

Appropriate low-ionic-strength buffer for dilution (e.g., filtered deionized water or 10 mM

NaCl)

DLS instrument (e.g., Zetasizer)

Disposable cuvettes (for size) and folded capillary cells (for zeta potential)

Methodology:

Sample Preparation: Dilute a small aliquot of the nanoparticle suspension in the appropriate

buffer to achieve an optimal count rate (typically 100-500 kcps, instrument-dependent).

Ensure the sample is free of dust and aggregates by filtering if necessary.

Size and PDI Measurement:

Transfer the diluted sample to a sizing cuvette.

Place the cuvette in the DLS instrument.

Set the instrument parameters (e.g., dispersant viscosity, temperature) and allow the

sample to equilibrate for 1-2 minutes.

Perform the measurement. The instrument will report the Z-average diameter

(hydrodynamic size) and the PDI (a measure of the width of the size distribution). A PDI <

0.2 is generally considered acceptable for drug delivery applications.

Zeta Potential Measurement:
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Load the diluted sample into a folded capillary cell, ensuring no air bubbles are present.

Place the cell in the instrument.

Perform the measurement. The zeta potential provides information about the surface

charge and colloidal stability. Successful conjugation of a charged ligand should result in a

measurable change in zeta potential.

Data Analysis: Compare the size, PDI, and zeta potential of the nanoparticles before and

after surface modification to confirm that the process did not induce aggregation and to verify

changes consistent with successful conjugation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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